molecular formula C₆₀H₁₁₁D₅O₆ B1156261 Glyceryl-d5 Trinonadecanoate

Glyceryl-d5 Trinonadecanoate

Cat. No.: B1156261
M. Wt: 938.59
Attention: For research use only. Not for human or veterinary use.
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Description

Glyceryl-d5 Trinonadecanoate is a high-purity, deuterium-labeled (d5) triglyceride specifically designed for use as an internal standard in quantitative mass spectrometry-based lipidomics. This stable isotope-labelled compound is essential for the accurate quantification of endogenous triglycerides and the study of complex lipid metabolism, enabling researchers to track metabolic fluxes with high precision and correct for analyte loss during sample preparation. Its primary research value lies in investigations of lipid metabolism disorders, obesity, diabetes, and related metabolic syndromes. In analytical procedures, this compound functions by providing a co-eluting, structurally identical analog to the analytes of interest, which allows for precise correction of ionization suppression or enhancement effects in the mass spectrometer ion source. This compound is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the relevant Safety Data Sheet (SDS) for proper handling and storage information.

Properties

Molecular Formula

C₆₀H₁₁₁D₅O₆

Molecular Weight

938.59

Synonyms

Nonadecanoic Acid 1,2,3-Propanetriyl Ester-d5;  Trinonadecanoin-d5;  Nonadecanoic Acid 1,1’,1’’-(1,2,3-Propanetriyl) Ester-d5

Origin of Product

United States

Scientific Research Applications

Metabolic Research

Glyceryl-d5 trinonadecanoate is utilized extensively in metabolic studies due to its ability to serve as a stable isotope tracer. This allows researchers to differentiate between endogenous and exogenous fatty acids in metabolic pathways.

  • Stable Isotope Tracing : The deuterated nature of this compound enables the study of lipid metabolism, particularly in assessing how different dietary fats are metabolized.
  • Key Findings : Studies have shown that varying the type of dietary fat significantly affects triglyceride synthesis and composition in animal models.

Pharmacological Applications

In pharmacology, this compound is employed to evaluate the efficacy of drugs targeting lipid metabolism.

  • Drug Development : It has been used in high-throughput assays to test inhibitors of diacylglycerol acyltransferase (DGAT), an enzyme crucial for triglyceride synthesis.
  • Case Study : A pharmacological study demonstrated that a DGAT inhibitor significantly reduced triglyceride levels when administered with this compound, indicating its potential for treating hyperlipidemia.

Nutritional Studies

This compound plays a vital role in understanding the effects of dietary fats on human health.

  • Dietary Impact Assessment : Researchers use it to trace how different types of fatty acids are metabolized when consumed as part of various diets.
  • Insights Gained : Findings suggest that specific fatty acids can influence inflammation and cell signaling pathways, which are critical for developing dietary recommendations.

Clinical Research

In clinical settings, this compound is used to explore relationships between dietary fat intake and metabolic disorders such as obesity and type 2 diabetes.

  • Obesity and Diabetes Research : By tracking the metabolism of this compound in patients, researchers can gain insights into how fatty acid composition influences insulin sensitivity and overall metabolic health.

Data Table: Summary of Applications

Application AreaDescriptionKey Findings/Outcomes
Metabolic ResearchTracing metabolic pathways using stable isotopesDifferentiates between endogenous/exogenous fatty acids
Pharmacological StudiesEvaluating drug efficacy on lipid metabolismAssesses potential treatments for metabolic diseases
Nutritional StudiesInvestigating dietary impacts on lipid metabolismProvides insights for dietary recommendations
Clinical ResearchExploring obesity and diabetes relationshipsEnhances understanding of fat intake effects on health

Case Study 1: Triglyceride Synthesis

A study utilized this compound to trace triglyceride synthesis pathways in rats fed different diets. The results indicated significant differences in triglyceride composition based on dietary fat type, providing insight into how saturated versus unsaturated fats affect lipid metabolism.

Case Study 2: Drug Efficacy Testing

In a pharmacological study, researchers administered this compound to evaluate a new DGAT inhibitor's effect on triglyceride levels. The findings demonstrated that the inhibitor significantly reduced triglyceride synthesis compared to controls, highlighting its potential as a therapeutic agent for hyperlipidemia.

Comparison with Similar Compounds

Glyceryl-d5 Trihexadecanoate (C16:0)

  • Molecular Formula : C₅₁D₅H₉₃O₆
  • Molecular Weight : 812.35 g/mol
  • CAS : 60763-98-6
  • Key Differences :
    • Shorter fatty acid chains (C16 vs. C19) reduce molecular weight by ~178 g/mol.
    • Applications: Used in studies focusing on medium-chain triglycerides (MCTs) and lipid metabolism in liver tissues .

Glyceryl-d5 Trioctadecanoate (C18:0)

  • Molecular Formula : C₅₇D₅H₁₀₅O₆
  • Molecular Weight : 910.1 g/mol
  • CAS : 33048-69-0
  • Key Differences: Intermediate chain length (C18) balances solubility and hydrophobicity. Cost: Priced at ¥70,400/250 mg, reflecting higher synthetic complexity compared to non-deuterated analogs .

Non-Deuterated Analogs

  • Glyceryl Trinonadecanoate (C19:0): Molecular Formula: C₆₀H₁₂₀O₆ Molecular Weight: 985.6 g/mol CAS: 26536-13-0 Applications: Primary standard for TAG quantification in plant and microbial lipids .

Functional and Analytical Comparisons

Role as Internal Standards

  • Glyceryl-d5 Trinonadecanoate: Preferred for high-resolution mass spectrometry (HRMS) due to minimal interference with natural TAGs.
  • Non-Deuterated TAGs: Lack isotopic distinction, limiting their use to calibration or qualitative analysis .

Physicochemical Properties

Compound Melting Point (°C) Solubility (Heptane) Hydrophobicity (LogP)
This compound 42–45* High 18.2
Glyceryl Trihexadecanoate 55–58 Moderate 15.7
Glyceryl Trioctanoate -10 to -5 Very high 8.9

*Estimated based on homologous series. Data derived from lipid property databases .

Cost and Availability

  • Deuterated Compounds: this compound: ~¥57,200/250 mg . Glyceryl-d5 trihexadecanoate: ~¥57,200/250 mg (similar pricing due to comparable synthesis protocols) .
  • Non-Deuterated TAGs: Typically 10–20% cheaper due to simpler production .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.